N-[(4-butoxyphenyl)methyl]-3-chloropropanamide

• CAS No.: 2364-79-6
• Molecular Formula: C14H20ClNO2
• Molecular Weight: 269.77 g/mol
• IUPAC Name: N-[(4-butoxyphenyl)methyl]-3-chloropropanamide
• InChI: InChI=1S/C14H20ClNO2/c1-2-3-10-18-13-6-4-12(5-7-13)11-16-14(17)8-9-15/h4-7H,2-3,8-11H2,1H3,(H,16,17)
• InChI Key: LFUGXMSISOUWGQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)CNC(=O)CCCl

Description

N-[(4-butoxyphenyl)methyl]-3-chloropropanamide: is a chemical compound with the molecular formula and a molecular weight of .

• It is also referred to as Tert-butyl N-(2-hydroxyethyl)carbamate or simply BOC-ethanolamine .
• The compound appears as a viscous liquid with a clear, light yellow color.
• Its chemical structure consists of a tert-butyl group (tert-butoxycarbonyl, BOC) attached to an ethanolamine moiety.

Preparation Methods

Synthetic Routes:

Industrial Production Methods:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s mechanism of action depends on its specific use (e.g., as a protecting group or prodrug).
• The tert-butyl carbamate group provides stability during synthesis and can be selectively removed under appropriate conditions.

Comparison with Similar Compounds

Unique Features:

Similar Compounds: